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Compound of Interest

Compound Name: Acetylsventenic acid

Cat. No.: B13737863

Important Advisory: Chemical Identification

The chemical name "acetylsventenic acid" does not correspond to a known chemical
substance in standard chemical databases. It is presumed to be a typographical error. Based
on the name, the likely intended substance is Acetylsalicylic Acid.

Crucial Safety Precaution: Before proceeding, you must verify the identity of the chemical you
are handling. The following disposal procedures are for Acetylsalicylic Acid. If you are handling
a different substance, consult its specific Safety Data Sheet (SDS).

Proper Disposal Procedures for Acetylsalicylic Acid

This document provides essential safety and logistical information for the proper disposal of
acetylsalicylic acid, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Hazard Profile and Immediate Safety Measures

Acetylsalicylic acid presents several hazards that necessitate careful handling.

e Primary Hazards: It is harmful if swallowed and can cause skin and serious eye irritation.
Inhalation of dust may lead to respiratory irritation.
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o Personal Protective Equipment (PPE): When handling acetylsalicylic acid, it is mandatory to
use appropriate PPE. This includes chemical-resistant gloves, chemical safety goggles, and
a lab coat. All handling of the solid form should be conducted in a well-ventilated area or
within a chemical fume hood to minimize inhalation risk.

Step-by-Step Disposal Protocol

Disposal of acetylsalicylic acid must be conducted through an approved waste management
provider. On-site chemical neutralization is not the recommended procedure for this compound.

e Segregation and Collection:

o Collect all waste acetylsalicylic acid, including contaminated materials, in a dedicated
waste container.

o Ensure the container is made of a compatible material, is in good condition, and can be
securely sealed.

o Clearly label the container as "Hazardous Waste: Acetylsalicylic Acid".
e Waste Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

o Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents, strong acids, and strong bases.

» Professional Disposal:

o Dispose of the contents and the container through an approved and licensed waste
disposal plant.

o Contact your institution's Environmental Health & Safety (EHS) department to coordinate
the pickup and disposal by a certified hazardous waste contractor.

e Spill Management:
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o In case of a spill, evacuate non-essential personnel and ensure adequate ventilation.
o Wearing full PPE, contain the spill.
o Use an inert, dry absorbent material (e.g., sand, vermiculite) to cover the spill.

o Carefully sweep or scoop the material into a suitable container for disposal as hazardous
waste.

o Thoroughly clean the spill area after material removal.

Quantitative Data for Acetylsalicylic Acid

The following table summarizes key physical and toxicological data for acetylsalicylic acid for

easy reference.

Property Value Reference(s)

3.5 (in a 2.5 g/L solution at

PH 20°C)

Melting Point 136 -140°C/ 276.8 - 284 °F
Flash Point 250 °C /482 °F

Autoignition Temperature 500 °C /932 °F

ACGIH TLV (TWA) 5 mg/m3

OSHA PEL (Vacated TWA) 5 mg/m3

Logical Workflow for Chemical Disposal

The diagram below outlines the decision-making process for the proper disposal of chemical
waste in a laboratory setting, from initial identification to final disposal.
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Preparation & Assessment

Identify Chemical Waste

:

Consult Safety Data Sheet (SDS)

:

Determine Hazard Characteristics
(e.g., Toxic, Corrosive, Flammable)

Action & Disposal

Is the waste hazardous?

Segregate into Compatible Dispose of According to
Waste Containers Non-Hazardous Waste Protocols

Store in Labeled, Sealed Containers
in a Designated Area

Arrange for Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: A logical workflow for the assessment and disposal of laboratory chemical waste.
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 To cite this document: BenchChem. [Acetylsventenic acid proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13737863#acetylsventenic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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